2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• SMILES: CC1C(CCO1)NC(C)(C)CC(C)(C)C
• InChI: InChI=1S/C13H27NO/c1-10-11(7-8-15-10)14-13(5,6)9-12(2,3)4/h10-11,14H,7-9H2,1-6H3
• InChIKey: PRNWYQJCYOCDLY-UHFFFAOYSA-N

2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine – Structural Identity, Physicochemical Profile, and Procurement Context

2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine (CAS 1552644-09-3; molecular formula C₁₃H₂₇NO; molecular weight 213.36 g/mol) is a secondary amine featuring a 2-methyl-substituted oxolane (tetrahydrofuran) core N-functionalized with the sterically demanding 2,4,4-trimethylpentan-2-yl (tert‑octyl) group . The compound bears two hydrogen‑bond acceptors, one hydrogen‑bond donor, three rotatable bonds, a computed topological polar surface area (TPSA) of 21.26 Ų, and a calculated LogP of 2.97 . It is catalogued as EN300‑163625 within the Enamine HTS Collection, a library of approximately two million diverse screening compounds .

1

Screening library compound Available as part of Enamine HTS Collection with established stock.

2

Low conformational entropy Only three rotatable bonds, potentially favouring ligand efficiency.

3

Sterically distinct N-substituent tert-octyl group provides unique bulk for SAR studies.

Why 2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine Cannot Be Interchanged with Close Structural Analogs

Although several oxolan-3-amine derivatives share the identical molecular formula (C₁₃H₂₇NO) and nearly superimposable TPSA–LogP profiles, they diverge in steric topology, conformational flexibility, and N‑substituent branching architecture . The tert‑octyl moiety on the target compound imparts a compact, quasi‑spherical lipophilic bulk with only three rotatable bonds, whereas the isomeric N‑(2‑ethylhexyl) analog possesses seven rotatable bonds — a property that can materially affect entropic penalties upon target binding and aqueous solubility . These structural disparities mean that in‑class substitution during a screening campaign or a medicinal‑chemistry optimization program may yield irreproducible SAR, altered selectivity, or divergent pharmacokinetic behaviour, even when gross physicochemical descriptors appear equivalent [1].

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Conformational entropy mismatch: Analog with 7 rotatable bonds may shift binding thermodynamics compared to the target's 3 rotatable bonds.

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Lipophilicity profile may differ: N-cyclohexyl analog shows lower LogP, potentially affecting permeability and metabolic stability.

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Steric topology not interchangeable: tert-octyl branching creates a compact steric environment not replicated by linear or cyclic N-substituents.

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Supply continuity risk: Some close analogs are discontinued or make-on-demand, whereas target compound is in stock.

• [1] Boström, J.; Brown, D. G.; Young, R. J.; Keserü, G. M. Expanding the medicinal chemistry synthetic toolbox. Nat. Rev. Drug Discov. 2018, 17, 709–727. (Class‑level inference: the impact of conformational flexibility on target binding and ADME properties.) View Source

Quantitative Differentiation Evidence for 2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine Against Closest Analogs

Rotatable Bond Count vs. N-(2-Ethylhexyl) Isomer: Reduced Conformational Entropy Penalty

The target compound contains three rotatable bonds, compared with seven rotatable bonds for the isomeric N‑(2‑ethylhexyl)‑2‑methyloxolan‑3‑amine (CAS 1552407‑29‑0) . Each freely rotatable bond contributes approximately 0.7–1.6 kcal/mol in conformational entropy cost upon rigidification at a protein binding site; therefore, the lower rotatable‑bond count of the target compound may translate into a more favourable binding entropy, enhancing ligand efficiency in fragment‑based or HTS campaigns [1].

Conformational entropy comparison

Cross-study comparable

Target: 3 rotatable bonds
Comparator (N-2-ethylhexyl isomer): 7 rotatable bonds
Difference: Δ = 4 fewer bonds (57% reduction)

Supports ligand efficiency screening context

Based on computed descriptors; in vitro validation required.

Evidence Dimension	Rotatable bond count (number of freely rotatable bonds)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	N-(2-Ethylhexyl)-2-methyloxolan-3-amine: 7 rotatable bonds
Quantified Difference	Δ = 4 fewer rotatable bonds (57% reduction)
Conditions	Computed from SMILES (RDKit-based descriptors reported on Leyan product pages)

Why This Matters

Lower rotatable bond count reduces the conformational entropy penalty upon target binding, which can improve hit rates and ligand efficiency in screening libraries, making the target compound a more attractive procurement choice for fragment-based or HTS discovery programs.

• [1] Murray, C. W.; Verdonk, M. L. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J. Comput. Aided Mol. Des. 2002, 16, 741–753. (Cross‑study comparable: entropy–rotatable bond relationship.) View Source

Lipophilicity Tuning vs. N-Cyclohexyl Analog: ~8‑Fold Higher Calculated LogP

The target compound displays a computed LogP of 2.97, which is approximately 0.88 log units higher than that of N‑cyclohexyl‑2‑methyloxolan‑3‑amine (CAS 1553112‑62‑1; LogP = 2.09) . This difference corresponds to an ~8‑fold greater predicted octanol/water partition coefficient, indicating substantially higher lipophilicity that may favour passive membrane permeability while requiring careful monitoring of metabolic stability and solubility [1].

Lipophilicity comparison

Cross-study comparable

Target LogP = 2.97
Comparator LogP = 2.09
ΔLogP = +0.88 (~8-fold higher)

May favour passive permeability; metabolic stability review needed

Computed LogP values; experimental determination advised.

Evidence Dimension	Computed octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 2.97 (Leyan computed value)
Comparator Or Baseline	N-Cyclohexyl-2-methyloxolan-3-amine: LogP = 2.09
Quantified Difference	ΔLogP = +0.88 (~8‑fold higher lipophilicity)
Conditions	Computed LogP values from Leyan product detail pages (consistent calculation method)

Why This Matters

The higher lipophilicity of the target compound provides a differentiated starting point for medicinal chemistry programs targeting intracellular or CNS targets where increased membrane permeability is desirable, offering a procurement rationale distinct from the less lipophilic N‑cyclohexyl analog.

• [1] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. (Class‑level inference: LogP range implications for permeability and metabolic stability.) View Source

Unique tert-Octyl Branching Architecture: Steric Differentiation from Linear and Cyclic N-Substituents

The N‑(2,4,4‑trimethylpentan‑2‑yl) substituent is a gem‑dimethyl‑branched tertiary alkyl group that provides a compact, quasi‑spherical steric shield around the secondary amine nitrogen, in contrast to the linear 2‑ethylhexyl chain of the isomeric comparator or the conformationally constrained cyclohexyl ring of another analog . The tert‑octylamine substructure is a recognized sterically hindered amine building block used in pharmaceutical synthesis to modulate target selectivity and metabolic stability .

Steric architecture differentiation

Class-level

tert-octyl group: gem-dimethyl branching at N-attachment vs. linear 2-ethylhexyl or cyclic cyclohexyl

Supports steric SAR exploration

Qualitative differentiation; no single steric parameter across comparators.

Evidence Dimension	N-substituent steric topology and branching pattern
Target Compound Data	2,4,4‑trimethylpentan‑2‑yl (tert‑octyl): gem‑dimethyl branching at the point of N‑attachment; three methyl groups in close proximity to the amine
Comparator Or Baseline	N-(2-Ethylhexyl) analog: linear branched chain; N‑cyclohexyl analog: cyclic secondary carbon attachment; 2,2,5,5‑tetramethyl analog: steric bulk distributed on the oxolane ring rather than the N‑substituent
Quantified Difference	Qualitative differentiation in steric environment; no single quantitative steric parameter available across all comparators
Conditions	Structural analysis based on SMILES and 2D structure comparison

Why This Matters

The unique steric topology of the tert‑octyl group provides a differentiated chemical space probe that cannot be replicated by linear or cyclic N‑substituent analogs, making this compound a valuable tool for SAR exploration where N‑substituent steric effects are the variable under investigation.

Enamine HTS Collection Provenance: Immediate Procurement with Batch Traceability vs. Discontinued or Make-on-Demand Analogs

The target compound (EN300‑163625) is part of the Enamine HTS Collection of ~2 million diverse screening compounds that are maintained as physical stock with established quality‑control protocols . In contrast, certain close analogs such as N‑(2‑ethylhexyl)‑2‑methyloxolan‑3‑amine (CAS 1552407‑29‑0) are listed as discontinued products at some suppliers, and the N‑cyclohexyl analog (CAS 1553112‑62‑1) has limited stock availability with ‘request a quote’ status for all but the smallest pack sizes . This difference in supply‑chain maturity directly impacts procurement lead times and the feasibility of follow‑up resupply for hit validation.

Supply continuity

Data to verify

Target: available via Enamine HTS Collection with multi-supplier stock.
Analogs: discontinued or make-on-demand.

Reduces procurement risk for hit follow-up

Supplier catalog review May 2026; verify current status.

Evidence Dimension	Commercial availability and supply continuity
Target Compound Data	Available via Enamine (EN300‑163625) and multiple resellers (Leyan, Arctom, Bidepharm); listed as an HTS Collection compound with established stock
Comparator Or Baseline	N-(2-Ethylhexyl)-2-methyloxolan-3-amine: discontinued at CymitQuimica (ref. 3D‑CMC40729); N‑Cyclohexyl analog: limited stock, primarily ‘request a quote’ at major suppliers
Quantified Difference	Qualitative difference in supply continuity; not expressed as a numeric metric
Conditions	Supplier catalog review conducted 2026-05-05

Why This Matters

For high‑throughput screening and hit‑follow‑up programs, the established stock status and multi‑supplier availability of the target compound reduce procurement risk and enable consistent resupply, an advantage not shared by analogs that are discontinued or make‑on‑demand only.

Optimal Application Scenarios for 2-Methyl-N-(2,4,4-trimethylpentan-2-yl)oxolan-3-amine Based on Differentiation Evidence

High-Throughput Screening Library Enrichment for Protein Targets Favoring Compact Lipophilic Ligands

The compound's LogP of ~2.97, combined with only three rotatable bonds, makes it an ideal entry for screening libraries targeting proteins with hydrophobic binding pockets where ligand‑efficient, low‑entropy binders are desired . Its membership in the Enamine HTS Collection ensures immediate availability in multi‑milligram quantities suitable for primary screening and dose–response confirmation, without the procurement delays associated with make‑on‑demand analogs .

Medicinal Chemistry SAR Exploration of N-Substituent Steric Effects on Oxolane-Based Scaffolds

When a medicinal chemistry program requires systematic variation of N‑substituent steric bulk while maintaining constant oxolane‑core topology, this compound provides the tert‑octyl data point — a sterically demanding, gem‑dimethyl‑branched tertiary alkyl group that is architecturally distinct from linear (2‑ethylhexyl), cyclic (cyclohexyl), and ring‑methylated (2,2,5,5‑tetramethyl) comparators . This enables multi‑parameter SAR matrices where N‑substituent shape is the primary variable.

Fragment‑Based or DNA‑Encoded Library (DEL) Synthesis Leveraging a Conformationally Constrained Secondary Amine

The low rotatable‑bond count (3) and the presence of a secondary amine handle make this compound a suitable building block for fragment elaboration or DEL conjugation strategies where rigidification at the point of attachment is desired to minimize conformational entropy loss upon target engagement [1]. The tert‑octyl group further provides a distinctive mass tag for LC‑MS‑based hit deconvolution.

Application

Selection Property

Validation Focus

HTS library enrichment for compact ligand binding sites

Low rotatable bond count; established stock availability

Ligand efficiency and hit confirmation

SAR exploration of N‑substituent steric effects

Unique tert‑octyl branching architecture

Steric SAR reproducibility

Fragment‑based or DEL synthesis

Secondary amine handle; rigid oxolane core

Entropy‑driven binding and mass tag deconvolution

• [1] Murray, C. W.; Verdonk, M. L. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J. Comput. Aided Mol. Des. 2002, 16, 741–753. (Cross‑study comparable: entropy–rotatable bond relationship used to support fragment‑based design rationale.) View Source